Cas no 30855-43-7 (Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester)

Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester structure
30855-43-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester
CAS No:30855-43-7
MF:C9H10ClN5O2
MW:255.660999774933
CID:314662
PubChem ID:267897
Update Time:2025-04-19

Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester
    • (5-carboxy-2-nitrophenyl)acetonitrile
    • (5-chloro-1,2-dihydro-pyrimido[5,4-e][1,2,4]triazin-3-yl)-acetic acid ethyl ester
    • 5-CARBOXY-2-NITROBENZYL CYANIDE
    • AGN-PC-00N40V
    • Benzoic acid, 3-(cyanomethyl)-4-nitro-
    • CTK8G4948
    • KB-197194
    • N515
    • NSC107667
    • NSC-107667
    • ethyl (5-chloro-1,2-dihydropyrimido[5,4-e][1,2,4]triazin-3-yl)acetate
    • DTXSID00953047
    • 30855-43-7
    • Inchi: 1S/C9H10ClN5O2/c1-2-17-6(16)3-5-13-7-8(10)11-4-12-9(7)15-14-5/h4H,2-3H2,1H3,(H,13,14)(H,11,12,15)
    • InChI Key: RTEFTMDSKJOYLV-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)NNC(CC(=O)OCC)=N2

Computed Properties

  • Exact Mass: 255.0525
  • Monoisotopic Mass: 255.052302
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.5
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.63
  • Boiling Point: 441.6°Cat760mmHg
  • Flash Point: 220.9°C
  • Refractive Index: 1.706
  • PSA: 88.5
  • LogP: 1.00220
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